Cas no 1785078-20-7 (2-(1-Ethenyl-1h-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-Ethenyl-1h-pyrazol-4-yl)ethan-1-amine
• CAS No: 1785078-20-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6393643
• PubChem ID: 84716179
• Update Time: 2025-05-24

2-(1-Ethenyl-1h-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1h-pyrazol-4-yl)ethan-1-amine
• EN300-1844648
• 1785078-20-7
• 2-(1-Ethenyl-1h-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C7H11N3/c1-2-10-6-7(3-4-8)5-9-10/h2,5-6H,1,3-4,8H2
• InChI Key： DOCQNQDFWKRLPF-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C=N1)CCN

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-Ethenyl-1h-pyrazol-4-yl)ethan-1-amine

Compound CAS No. 1785078-20-7: 2-(1-Ethenyl-1H-pyrazol-4-yl)ethan-1-amine

The compound with CAS No. 1785078-20-7, commonly referred to as 2-(1-Ethenyl-1H-pyrazol-4-yl)ethan-1-amine, is a heterocyclic amine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

Pyrazole is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The presence of the pyrazole ring in this compound contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The ethenyl group attached to the pyrazole ring further enhances its electronic properties, enabling it to participate in various chemical reactions such as cycloadditions, electrophilic substitutions, and nucleophilic attacks.

Recent studies have highlighted the potential of 2-(1-Ethenyl-1H-pyrazol-4-yl)ethan-1-amine as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in the development of antimicrobial agents, where the compound's ability to inhibit bacterial growth has shown promising results. Additionally, its role as an intermediate in the synthesis of anti-inflammatory drugs has been investigated, with findings suggesting that it could serve as a lead compound for developing novel therapeutic agents.

The synthesis of 2-(1-Ethenyl-1H-pyrazol-4-yl)ethan-1-amine typically involves multi-step processes that leverage modern organic chemistry techniques. One common approach involves the reaction of a pyrazole derivative with an alkyne or alkene under catalytic conditions, followed by functionalization to introduce the amine group. The optimization of these reaction conditions has been a focus of recent research, with efforts aimed at improving yield, selectivity, and scalability.

In terms of applications, this compound has shown potential in the field of materials science, particularly in the development of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a suitable candidate for constructing MOFs with tailored properties for gas storage, catalysis, and sensing applications.

Moreover, 2-(1-Ethenyl-1H-pyrazol-4-yL)ethan-l-amine has been studied for its role in click chemistry reactions. The presence of both an alkyne group and an amine group within the same molecule enables it to participate in various click reactions, such as azide–alkyne cycloaddition (CuAAC), which are widely used in drug discovery and materials synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the pyrazole ring plays a critical role in stabilizing reactive intermediates during chemical transformations. These findings have been instrumental in guiding experimental efforts to design more efficient synthetic routes and optimize reaction conditions.

In conclusion, 2-(l-Ethenyl-lH-pyrazol-l-yL)ethan-l-amine is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a valuable tool for developing innovative solutions in pharmaceuticals, materials science, and beyond. As research continues to unfold, this compound is expected to contribute even more significantly to the advancement of modern chemistry.